![molecular formula C13H19N3O2 B262540 Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate](/img/structure/B262540.png)
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate, also known as Methyl AMBP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. In
Scientific Research Applications
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP has been used in a variety of scientific research applications, including the study of neurotransmitter release, receptor binding, and enzyme activity. This compound has been found to be particularly useful in the study of the dopaminergic system, as it has been shown to selectively inhibit the reuptake of dopamine in the brain.
Mechanism of Action
The mechanism of action of Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP involves the inhibition of dopamine reuptake in the brain. This results in an increase in the concentration of dopamine in the synaptic cleft, leading to increased neurotransmitter release and enhanced dopaminergic activity.
Biochemical and Physiological Effects:
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP has a variety of biochemical and physiological effects, including increased dopamine release and enhanced dopaminergic activity. This compound has also been found to have anxiolytic and antidepressant effects, making it a potential treatment for a variety of psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP in lab experiments is its ability to selectively inhibit dopamine reuptake, making it a valuable tool for studying the dopaminergic system. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing in animal studies.
Future Directions
There are many potential future directions for research on Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP, including the study of its effects on other neurotransmitter systems and its potential use as a treatment for psychiatric disorders. Additionally, further research is needed to determine the optimal dosing and safety profile of this compound in animal and human studies.
Conclusion:
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate 3-amino-4-(4-methylpiperazin-1-yl)benzoate is a valuable tool for scientific research, with a variety of potential applications in the study of the dopaminergic system and other areas of neuroscience. While this compound has some limitations, its unique mechanism of action and biochemical and physiological effects make it a promising area of future research.
Synthesis Methods
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP can be synthesized using a variety of methods, including the reaction of 3-aminobenzoic acid with 4-methylpiperazine in the presence of methyl chloroformate. This reaction results in the formation of Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate AMBP, which can be purified using standard laboratory techniques.
properties
IUPAC Name |
methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-15-5-7-16(8-6-15)12-4-3-10(9-11(12)14)13(17)18-2/h3-4,9H,5-8,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNRNAHENJXRKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-4-(4-methylpiperazin-1-yl)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.